Cas no 281192-91-4 (3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 281192-91-4
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD09743454
• CID: 869889
• PubChem ID: 329765155
• Update Time: 2025-05-24

3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,3-bromo-1-methyl-
• 3-Bromo-1-methyl-7-azaindole
• 3-bromo-1-methylpyrrolo[2,3-b]pyridine
• 1-methyl-3-bromo-7-azaindole
• GBHFSEKDEABVOP-UHFFFAOYSA-N
• AB51141
• FCH1392420
• AK153288
• AM803631
• AB0040878
• AX8167922
• Y8545
• 1-Methyl-3-bromo-1H-pyrrolo[2,3-b]pyridine
• MFCD09743454
• SCHEMBL1892910
• AKOS022691235
• SY066937
• W-205032
• 281192-91-4
• J-511819
• CS-0039092
• DTXSID00459433
• 3-Bromo-1-methyl-7-azaindole, 97%
• AS-59351

• MDL： MFCD09743454
• Inchi： 1S/C8H7BrN2/c1-11-5-7(9)6-3-2-4-10-8(6)11/h2-5H,1H3
• InChI Key： GBHFSEKDEABVOP-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 209.97900
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2

Experimental Properties

• Density: 1.505 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.629
• PSA: 17.82000
• LogP: 2.33580

3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine

3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 281192-91-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This brominated heterocyclic compound belongs to the pyrrolopyridine family, a class of molecules known for their unique structural features and diverse biological activities. The compound's structure consists of a pyrrole ring fused to a pyridine ring, with a bromine atom at the 3-position and a methyl group at the 1-position. This combination of functional groups and structural motifs makes it a valuable substrate for further chemical modifications and biological evaluations.

The synthesis of 3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent studies have demonstrated efficient methods for constructing this compound, often employing transition metal-catalyzed coupling reactions or multi-component assembly strategies. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce the bromine atom at the 3-position while maintaining the integrity of the fused ring system. These advancements not only enhance the yield and purity of the compound but also pave the way for its large-scale production.

From a pharmacological perspective, 3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine has shown promising activity in various biological assays. Recent findings suggest that this compound exhibits potent anti-tumor properties by targeting specific oncogenic pathways. For example, studies have demonstrated its ability to inhibit the proliferation of cancer cells by modulating key signaling molecules such as cyclin-dependent kinases (CDKs) and phosphatidylinositol 3 kinase (PI3K). Furthermore, its anti-inflammatory effects have been explored in preclinical models, where it has shown potential in mitigating chronic inflammatory conditions.

The structural versatility of 3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine also makes it an attractive candidate for drug design and development. By modifying the substituents at different positions on the pyrrole and pyridine rings, chemists can fine-tune its physicochemical properties and enhance its bioavailability. For instance, recent research has focused on introducing additional functional groups to improve solubility and stability while retaining its biological activity. These efforts underscore the compound's potential as a lead molecule in drug discovery programs targeting various therapeutic areas.

In addition to its pharmacological applications, 3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. For example, studies have explored its use as an active layer material in organic photovoltaic devices (OPVs), where it has shown potential for improving device efficiency by enhancing charge transport properties.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of 3-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine. Collaborative efforts between chemists and biologists are driving innovations in its synthesis and application across multiple disciplines. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial development.